N-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-4-(4-fluorophenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C24H21FN2O3S/c1-29-20-10-5-16(13-21(20)30-2)14-26-24(28)23-22(27-11-3-4-12-27)19(15-31-23)17-6-8-18(25)9-7-17/h3-13,15H,14H2,1-2H3,(H,26,28)
• InChI Key: YLFSJOWWHDTMPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)F)N4C=CC=C4)OC
• Molecular Formula: C24H21FN2O3S
• Molecular Weight: 436.5 g/mol

Description

N-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H21FN2O3S and its molecular weight is 436.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Aromatic Polyamides Synthesis : New aromatic polyamides containing ether and bulky fluorenylidene groups were synthesized and characterized. These polyamides showed remarkable solubility in various organic solvents and high thermal stability, with glass transition temperatures ranging from 200 to 303°C and significant weight loss only above 450°C. This research highlights the potential of such compounds in creating materials with specific thermal and solubility properties (Hsiao, Yang, & Lin, 1999).

• Benzyl and Fluorinated Benzyl Side Chains : The study on N-annulated perylene diimide dimers with benzyl-based side-chains, including benzyl, 4-fluorobenzyl, and pentafluorobenzyl groups, explored their use as non-fullerene acceptors in polymer-based organic solar cells. This indicates potential applications in the development of new materials for solar energy harvesting (Nazari et al., 2018).

• Heterocyclic Synthesis and Biological Activities : Another study focused on the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, demonstrating their antimicrobial activity. This suggests potential research applications in pharmaceuticals and drug discovery, especially in developing new antimicrobial agents (Spoorthy et al., 2021).